![molecular formula C13H16N2O6S B1387165 1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-3-carboxylic acid CAS No. 951625-01-7](/img/structure/B1387165.png)
1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-3-carboxylic acid
Description
“1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-3-carboxylic acid” is a chemical compound with the molecular formula C13H16N2O6S . It is a derivative of piperidine, a six-membered ring with one nitrogen atom and five carbon atoms .
Synthesis Analysis
The synthesis of piperidine derivatives has been widely studied . A series of novel Schiff bases and 4-thiazolidinones containing 1-(methylsulfonyl)piperidine moiety were synthesized by the reaction of 1-(methylsulfonyl)piperidine-4-carbaldehyde with suitable aromatic amines and thioglycolic acid .
Molecular Structure Analysis
The molecular structure of “1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-3-carboxylic acid” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms . Attached to this ring is a methylsulfonyl group and a 2-nitrophenyl group .
Chemical Reactions Analysis
Piperidine derivatives have been found to undergo various intra- and intermolecular reactions leading to the formation of various substituted piperidines . In one study, a series of novel Schiff bases and 4-thiazolidinones containing 1-(methylsulfonyl)piperidine moiety were synthesized .
Future Directions
The future directions for “1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-3-carboxylic acid” and its derivatives could involve further exploration of their synthesis methods, chemical reactions, and potential applications in the pharmaceutical industry . More research is needed to fully understand their mechanisms of action and potential therapeutic benefits.
properties
IUPAC Name |
1-(4-methylsulfonyl-2-nitrophenyl)piperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O6S/c1-22(20,21)10-4-5-11(12(7-10)15(18)19)14-6-2-3-9(8-14)13(16)17/h4-5,7,9H,2-3,6,8H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCSCAAFXKZXJHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)N2CCCC(C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Methylsulfonyl)-2-nitrophenyl]piperidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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